Cas no 1391562-07-4 (Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride)

• Product Name: Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride
• CAS No: 1391562-07-4
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5085972
• PubChem ID: 156022572
• Update Time: 2025-06-08

Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-2-(2-methoxyphenyl)acetate;hydrochloride
• METHYL (2S)-2-AMINO-2-(2-METHOXYPHENYL)ACETATE HYDROCHLORIDE
• BS-47147
• Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride
• Methyl (2S)-2-Amino-2-(2-methoxyphenyl)acetate HCl
• F76554
• 1391562-07-4

• Inchi： 1S/C10H13NO3.ClH/c1-13-8-6-4-3-5-7(8)9(11)10(12)14-2;/h3-6,9H,11H2,1-2H3;1H/t9-;/m0./s1
• InChI Key： YBOUHTKZENBWOM-FVGYRXGTSA-N
• SMILES： [C@@H](C1C=CC=CC=1OC)(N)C(=O)OC.Cl

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride

Comprehensive Overview of Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride (CAS No. 1391562-07-4)

The compound Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride (CAS No. 1391562-07-4) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the methoxy group and ester functionality, make it a versatile building block for drug development. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this molecule has garnered significant attention due to its potential applications in asymmetric synthesis and medicinal chemistry.

In recent years, the search for chiral auxiliaries and pharmaceutical intermediates has surged, as evidenced by trends in scientific literature and search engine queries. Researchers frequently inquire about "synthesis of Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate" or "applications of CAS 1391562-07-4," reflecting the compound's relevance in modern chemistry. The stereospecific nature of this molecule aligns with the industry's shift toward targeted therapies, where optical purity is crucial for drug efficacy and safety.

The 2-methoxyphenyl moiety in this compound contributes to its unique physicochemical properties, influencing solubility and reactivity. This characteristic is particularly valuable in designing bioactive molecules, as evidenced by its use in developing central nervous system (CNS) agents and enzyme inhibitors. The methyl ester group further enhances its utility as a protecting group in multi-step syntheses, a feature often explored in organic chemistry forums and research publications.

From a synthetic perspective, Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride is typically prepared through asymmetric hydrogenation or enzymatic resolution methods. These processes align with green chemistry principles, a hot topic in scientific communities addressing sustainable synthesis. Queries such as "environmentally friendly preparation of CAS 1391562-07-4" highlight the intersection of this compound with contemporary research priorities.

The pharmaceutical industry's focus on personalized medicine has increased demand for chiral compounds like this one. Its amino acid derivative structure makes it particularly relevant for peptide mimetics development, a rapidly growing segment in drug discovery. Analytical techniques for characterizing this compound, including HPLC chiral separation and X-ray crystallography, are frequently discussed in research circles, addressing common questions about "purity analysis of Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate."

Stability studies of Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride under various conditions (temperature, pH) are crucial for its handling and storage. These parameters are often searched in relation to "storage conditions for CAS 1391562-07-4" or "stability of chiral esters." The hydrochloride salt form improves the compound's crystallinity and shelf life, important considerations for industrial applications.

In the context of intellectual property, patents referencing this compound frequently appear in searches for "novel synthetic routes for pharmaceutical intermediates." The molecule's structural complexity and chirality make it valuable for patentable chemical processes, particularly in developing single-enantiomer drugs. This aspect connects with broader discussions about innovation in chemical synthesis and drug development strategies.

Quality control measures for Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride typically involve advanced analytical methods. Researchers often search for "spectroscopic characterization of CAS 1391562-07-4" or "impurity profiling methods," reflecting the need for precise quantification of enantiomeric excess. These analytical challenges represent active areas of method development in pharmaceutical analysis.

The compound's relevance extends to academic research, where it serves as a model substrate for studying stereoselective transformations. Educational searches for "chiral building blocks examples" or "asymmetric synthesis case studies" frequently include references to this molecule. Its well-defined stereochemistry makes it ideal for demonstrating principles of molecular recognition and chiral induction in advanced organic chemistry courses.

Future research directions for Methyl (S)-2-amino-2-(2-methoxyphenyl)acetate hydrochloride may explore its incorporation into bioconjugates or targeted drug delivery systems. These potential applications align with current trends in "smart pharmaceutical formulations" searches, indicating where this compound might contribute to next-generation therapeutics. The intersection of traditional organic chemistry with emerging drug technologies ensures ongoing interest in this versatile intermediate.